2-[(2-imino-4-oxo-1,3-thiazolidin-5-ylidene)methyl]-6-methoxyphenyl 4-(acetylamino)benzenesulfonate

• IUPAC Name: [2-[(Z)-(2-amino-4-oxo-1,3-thiazol-5-ylidene)methyl]-6-methoxyphenyl] 4-acetamidobenzenesulfonate
• InChI: InChI=1S/C19H17N3O6S2/c1-11(23)21-13-6-8-14(9-7-13)30(25,26)28-17-12(4-3-5-15(17)27-2)10-16-18(24)22-19(20)29-16/h3-10H,1-2H3,(H,21,23)(H2,20,22,24)/b16-10-
• InChI Key: YTMVQGSFXRDUTD-YBEGLDIGSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)S(=O)(=O)OC2=C(C=CC=C2OC)C=C3C(=O)N=C(S3)N
• Isomeric SMILES: CC(=O)NC1=CC=C(C=C1)S(=O)(=O)OC2=C(C=CC=C2OC)/C=C\3/C(=O)N=C(S3)N
• Molecular Formula: C19H17N3O6S2
• Molecular Weight: 447.5 g/mol

Description

Synthesis Analysis

The synthesis of related thiazolidinone derivatives involves cyclocondensation reactions, where 1-aroyl-3-aroylthioureas react with dimethylacetylene dicarboxylate (DMAD) in methanol at room temperature to yield thiazolidinone acetate derivatives with high selectivity and excellent yields. This process is characterized by the formation of iminothiazolidin-4-one acetates, which are then evaluated for their biological activities. The synthesis is confirmed through spectroscopic techniques and, in some cases, X-ray crystallography for structural verification (Sher Ali et al., 2012).

Molecular Structure Analysis

The molecular structure of thiazolidinone derivatives can be determined through various spectroscopic methods and X-ray crystallography. These compounds often exhibit a planar molecular structure which allows for significant π-π interactions, contributing to their stability and reactivity. The crystal structure analysis helps in understanding the molecular conformation and the relative orientation of functional groups, which is crucial for predicting the compound's reactivity and interaction with biological targets (Sher Ali et al., 2012).

Chemical Reactions and Properties

Thiazolidinone derivatives undergo various chemical reactions, including condensation with aromatic aldehydes, cycloaddition reactions, and reactions with amines to form new derivatives with potential biological activities. These reactions are influenced by the thiazolidinone core's nucleophilic and electrophilic centers, allowing for the synthesis of a wide range of compounds with varied chemical properties (M. Mahmoud et al., 2011).

Physical Properties Analysis

The physical properties of thiazolidinone derivatives, such as solubility, melting point, and crystallinity, are determined by their molecular structure and functional groups. These properties are critical for understanding the compound's behavior in biological systems, its formulation potential, and its stability under different conditions. Spectrophotometric studies provide insights into the compound's absorption characteristics, which are essential for its application in analytical chemistry and drug development (L. Lozynska et al., 2015).

Chemical Properties Analysis

The chemical properties, including reactivity, stability, and interaction with biological targets, are directly related to the thiazolidinone core and its substituents. These compounds exhibit a range of biological activities, including antimicrobial, antitumor, and enzyme inhibition effects. The chemical properties are elucidated through structure-activity relationship (SAR) studies, which help in optimizing the compounds for specific biological activities (Mona M. Hanna & Riham F. George, 2012).

Scientific Research Applications

Aldose Reductase Inhibitors

A series of new iminothiazolidin-4-one acetate derivatives have been synthesized and evaluated for their potential as aldose reductase inhibitors, which could be used in the treatment of diabetic complications. Compounds such as methyl[4-oxo-2-(benzoylimino)-3-(2-methoxyphenyl)thiazolidin-5-ylidene]acetate showed high inhibitory potency, indicating their potential as novel drugs for treating diabetic complications (Sher Ali et al., 2012).

Photodynamic Therapy for Cancer Treatment

New zinc phthalocyanine derivatives substituted with Schiff base groups containing the thiazole ring have been synthesized and characterized for their use in photodynamic therapy (PDT). These compounds exhibit high singlet oxygen quantum yield and good fluorescence properties, making them remarkable candidates for Type II photosensitizers in cancer treatment (M. Pişkin et al., 2020).

Antifibrotic and Anticancer Activity

Thiazolidinone derivatives have been investigated for their antifibrotic and anticancer activities. A series of amino(imino)thiazolidinone derivatives were synthesized, and some compounds were identified as candidates with high antifibrotic activity levels similar to Pirfenidone, without scavenging superoxide radicals, suggesting their potential for further testing in antifibrotic therapies (D. Kaminskyy et al., 2016).